Cas no 864940-66-9 (2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide)

• Product Name: 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide
• CAS No: 864940-66-9
• MF: C₁₄H₁₅N₃O₄S₂
• MW: 353.416600465775
• CID: 6399997
• PubChem ID: 3710274
• Update Time: 2025-08-04

2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide
• F1358-0288
• AB00674055-01
• ZINC04275731
• 864940-66-9
• 2-[[4-(dimethylsulfamoyl)benzoyl]amino]thiophene-3-carboxamide
• 2-[4-(dimethylsulfamoyl)benzamido]thiophene-3-carboxamide
• AKOS024605334
• 2-(4-(N,N-dimethylsulfamoyl)benzamido)thiophene-3-carboxamide

• Inchi： 1S/C14H15N3O4S2/c1-17(2)23(20,21)10-5-3-9(4-6-10)13(19)16-14-11(12(15)18)7-8-22-14/h3-8H,1-2H3,(H2,15,18)(H,16,19)
• InChI Key： BUDRYZLPDOBIFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(N)=O)C=CS2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 353.05039832g/mol
• Monoisotopic Mass: 353.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 146Ų

Additional information on 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide

2-4-(Dimethylsulfamoyl)benzamidothiophene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 864940-66-9, known as 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide is characterized by its complex molecular architecture, which includes a thiophene ring system, a sulfonamide group, and a carboxamide functional group. The presence of these functional groups imparts the compound with versatile reactivity and selectivity, making it an ideal candidate for applications in material science, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential as a building block for advanced materials, particularly in the development of high-performance polymers and coatings.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations while maintaining structural integrity. Researchers have explored its reactivity under different conditions, revealing its suitability for use in Suzuki-Miyaura coupling reactions and other cross-coupling processes. These findings have opened new avenues for its application in synthesizing complex organic molecules with tailored properties.

In the pharmaceutical sector, 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide has shown promise as a precursor for bioactive compounds. Its ability to form stable amide bonds makes it an attractive option for drug delivery systems and targeted therapy agents. Recent advancements in medicinal chemistry have further underscored its potential in developing novel therapeutic agents with enhanced bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediates such as dimethyl sulfamate and subsequent coupling reactions to form the final product. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the need for scalable production methods to meet growing demand across various industries.

From an environmental standpoint, 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide exhibits favorable biodegradation characteristics under controlled conditions. This makes it an eco-friendly alternative to traditional compounds used in similar applications. Ongoing studies are exploring its degradation pathways and assessing its impact on ecosystems, with the aim of ensuring sustainable use in industrial processes.

In conclusion, 2-4-(dimethylsulfamoyl)benzamidothiophene-3-carboxamide (CAS No. 864940-66-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.